Cas no 2138185-91-6 (6-Chloro-2-(2,2-dimethylpropyl)-3-hydrazinylquinoline)

• Product Name: 6-Chloro-2-(2,2-dimethylpropyl)-3-hydrazinylquinoline
• CAS No: 2138185-91-6
• MF: C₁₄H₁₈ClN₃
• MW: 263.765821933746
• CID: 6054383
• PubChem ID: 165488949
• Update Time: 2025-06-27

6-Chloro-2-(2,2-dimethylpropyl)-3-hydrazinylquinoline Chemical and Physical Properties

Names and Identifiers

• 2138185-91-6
• 6-chloro-2-(2,2-dimethylpropyl)-3-hydrazinylquinoline
• EN300-801633
• 6-Chloro-2-(2,2-dimethylpropyl)-3-hydrazinylquinoline

• Inchi： 1S/C14H18ClN3/c1-14(2,3)8-13-12(18-16)7-9-6-10(15)4-5-11(9)17-13/h4-7,18H,8,16H2,1-3H3
• InChI Key： GNHXOHUVYHKSQD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(CC(C)(C)C)=N2)NN

Computed Properties

• Exact Mass: 263.1189253g/mol
• Monoisotopic Mass: 263.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 50.9Ų

Additional information on 6-Chloro-2-(2,2-dimethylpropyl)-3-hydrazinylquinoline

6-Chloro-2-(2,2-dimethylpropyl)-3-hydrazinylquinoline: A Comprehensive Overview

The compound with CAS No 2138185-91-6, commonly referred to as 6-Chloro-2-(2,2-dimethylpropyl)-3-hydrazinylquinoline, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule belongs to the class of quinolines, which are heterocyclic aromatic compounds with a nitrogen atom in the ring structure. The presence of a chloro group at the 6-position, a bulky 2,2-dimethylpropyl substituent at the 2-position, and a hydrazine moiety at the 3-position renders this compound highly versatile and intriguing for further exploration.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly in the development of anticancer agents. The hydrazine group in this compound is known to exhibit significant biological activity, making it a promising candidate for further research. Moreover, the chlorine substituent at the 6-position is expected to enhance the molecule's lipophilicity and stability, which are crucial properties for drug candidates.

The synthesis of 6-Chloro-2-(2,2-dimethylpropyl)-3-hydrazinylquinoline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various routes to optimize the yield and purity of this compound, including Friedländer synthesis and Stille coupling reactions. The use of transition metal catalysts has been particularly effective in achieving high-quality products with minimal side reactions.

In terms of applications, this compound has shown potential in several areas beyond pharmacology. For instance, its aromaticity and electron-withdrawing groups make it suitable for use in organic electronics and optoelectronic devices. Recent advancements in materials science have demonstrated that quinoline derivatives can serve as building blocks for organic semiconductors and light-emitting diodes (LEDs). The bulky substituent at the 2-position may also influence the molecule's solubility and crystallinity, which are critical factors in device performance.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of 6-Chloro-2-(2,2-dimethylpropyl)-3-hydrazinylquinoline. Density functional theory (DFT) calculations have revealed that the hydrazine group significantly alters the molecule's frontier molecular orbitals, enhancing its ability to participate in redox reactions. This property is particularly advantageous for applications in electrochemistry and energy storage systems.

Despite its promising attributes, there are challenges associated with the practical implementation of this compound. One major concern is its potential toxicity and bioavailability when used as a drug candidate. Preclinical studies are currently underway to evaluate its safety profile and pharmacokinetic properties. Additionally, large-scale synthesis remains a hurdle due to the complexity of the reaction pathways involved.

In conclusion, 6-Chloro-2-(2,2-dimethylpropyl)-3-hydrazinylquinoline represents a fascinating example of how structural modifications can lead to novel functionalities in organic compounds. With ongoing research focusing on its synthesis optimization, biological evaluation, and material applications, this compound holds great promise for advancing both medicinal chemistry and materials science.